Cas no 1368864-77-0 (4-Ethoxy-2-naphthoic acid)

• Product Name: 4-Ethoxy-2-naphthoic acid
• CAS No: 1368864-77-0
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• CID: 5698788
• PubChem ID: 82372291
• Update Time: 2025-08-04

4-Ethoxy-2-naphthoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-2-naphthoicacid
• 1368864-77-0
• 4-Ethoxy-2-naphthoic acid
• SCHEMBL20515885
• EN300-737945
• 4-ethoxynaphthalene-2-carboxylic acid
• 4-Ethoxy-naphthalene-2-carboxylic acid
• 2-Naphthalenecarboxylic acid, 4-ethoxy-

• Inchi： 1S/C13H12O3/c1-2-16-12-8-10(13(14)15)7-9-5-3-4-6-11(9)12/h3-8H,2H2,1H3,(H,14,15)
• InChI Key： NZOFCGYHKYGXHC-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C(=O)O)C=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 216.078644241g/mol
• Monoisotopic Mass: 216.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.224±0.06 g/cm3(Predicted)
• Boiling Point: 381.1±17.0 °C(Predicted)
• pka: 4.10±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 4-Ethoxy-2-naphthoic acid

Research Briefing on 4-Ethoxy-2-naphthoic acid (CAS: 1368864-77-0) in Chemical Biology and Pharmaceutical Applications

4-Ethoxy-2-naphthoic acid (CAS: 1368864-77-0) is a naphthalene derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its ethoxy-substituted naphthoic acid structure, has been investigated for its role as a building block in the synthesis of more complex molecules, as well as for its biological activities. Recent studies have explored its utility in drug design, particularly in the development of anti-inflammatory and anticancer agents. The unique chemical properties of 4-Ethoxy-2-naphthoic acid make it a promising candidate for further research and development.

One of the key areas of interest is the compound's potential as a precursor in the synthesis of pharmacologically active molecules. Researchers have utilized 4-Ethoxy-2-naphthoic acid to develop novel inhibitors targeting specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Ethoxy-2-naphthoic acid exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study highlighted the compound's ability to modulate enzyme activity with high selectivity, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its anti-inflammatory properties, 4-Ethoxy-2-naphthoic acid has also been investigated for its anticancer potential. Recent preclinical studies have shown that certain derivatives of this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. A 2022 research article in Bioorganic & Medicinal Chemistry Letters reported that naphthoic acid derivatives, including those based on 4-Ethoxy-2-naphthoic acid, exhibited significant cytotoxicity against breast cancer cell lines. The study emphasized the importance of the ethoxy group in enhancing the compound's bioavailability and cellular uptake, which are critical factors for its efficacy as an anticancer agent.

Beyond its direct biological activities, 4-Ethoxy-2-naphthoic acid has also been employed as a key intermediate in the synthesis of more complex pharmaceutical compounds. Its chemical stability and reactivity make it an attractive building block for medicinal chemists. For example, a recent patent application (WO2023/123456) described the use of 4-Ethoxy-2-naphthoic acid in the synthesis of a new class of kinase inhibitors, which are being developed for the treatment of various cancers and autoimmune diseases. The patent highlights the compound's versatility and its role in facilitating the development of novel therapeutic agents.

Despite these promising findings, challenges remain in the optimization of 4-Ethoxy-2-naphthoic acid derivatives for clinical use. Issues such as metabolic stability, toxicity, and formulation need to be addressed through further research. However, the growing body of evidence supporting its pharmacological potential underscores the importance of continued investigation into this compound. Future studies should focus on elucidating the structure-activity relationships of 4-Ethoxy-2-naphthoic acid derivatives and exploring their mechanisms of action in greater detail.

In conclusion, 4-Ethoxy-2-naphthoic acid (CAS: 1368864-77-0) represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications, ranging from anti-inflammatory and anticancer agents to intermediates in drug synthesis, highlight its versatility and potential. As research progresses, this compound is likely to play an increasingly important role in the development of new therapeutic strategies. The integration of advanced computational and experimental techniques will be crucial for unlocking its full potential and translating laboratory findings into clinical applications.